Cas no 55553-86-1 (potassium 3-methylbutan-2-olate)

• Product Name: potassium 3-methylbutan-2-olate
• CAS No: 55553-86-1
• MF: C₅H₁₁KO
• MW: 126.238542795181
• CID: 944129
• PubChem ID: 23689002
• Update Time: 2025-04-19

potassium 3-methylbutan-2-olate Chemical and Physical Properties

Names and Identifiers

• potassium 3-methylbutan-2-olate
• 2-Butanol, 3-methyl-, potassium salt
• 2-Butanol, 3-methyl-, potassium salt (1:1)
• 55553-86-1
• DMERGXDBCIXRCA-UHFFFAOYSA-N
• NS00088054
• DTXSID20890844
• EINECS 259-705-9
• SCHEMBL3285879

• Inchi： 1S/C5H11O.K/c1-4(2)5(3)6;/h4-5H,1-3H3;/q-1;+1
• InChI Key： DMERGXDBCIXRCA-UHFFFAOYSA-N
• SMILES： [K+].[O-]C(C)C(C)C

Computed Properties

• Exact Mass: 126.04473
• Monoisotopic Mass: 126.04469645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 37.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.1Ų

Experimental Properties

• PSA: 23.06